Cas no 951893-76-8 (3-(2-Cyano-3-fluorophenyl)-1-propene)

• Product Name: 3-(2-Cyano-3-fluorophenyl)-1-propene
• CAS No: 951893-76-8
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 4722787
• Update Time: 2025-05-25

3-(2-Cyano-3-fluorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2-CYANO-3-FLUOROPHENYL)-1-PROPENE
• FCH870519
• 2-FLUORO-6-(PROP-2-EN-1-YL)BENZONITRILE
• 3-(2-Cyano-3-fluorophenyl)-1-propene

• Inchi： 1S/C10H8FN/c1-2-4-8-5-3-6-10(11)9(8)7-12/h2-3,5-6H,1,4H2
• InChI Key： UBDOHXJIYNYLSP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Cyano-3-fluorophenyl)-1-propene

Introduction to 3-(2-Cyano-3-fluorophenyl)-1-propene (CAS No. 951893-76-8)

The compound 3-(2-Cyano-3-fluorophenyl)-1-propene, identified by the CAS registry number 951893-76-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of alpha,beta-unsaturated nitriles, which are known for their reactivity and versatility in organic synthesis. The structure of this compound consists of a cyano group attached to a fluorophenyl ring, which is further connected to a propene moiety, creating a conjugated system that imparts unique electronic properties.

Recent studies have highlighted the importance of alpha,beta-unsaturated nitriles in the development of advanced materials and bioactive compounds. For instance, researchers have explored the use of 3-(2-Cyano-3-fluorophenyl)-1-propene as a precursor for synthesizing heterocyclic compounds, which are crucial in drug discovery and agrochemicals. The presence of both cyano and fluoro groups in the molecule introduces electron-withdrawing effects, enhancing the reactivity of the double bond and making it an excellent candidate for various nucleophilic additions and cycloaddition reactions.

The synthesis of CAS No. 951893-76-8 has been optimized through several methodologies, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production. Moreover, the compound's stability under various reaction conditions has been thoroughly investigated, ensuring its reliability in diverse chemical processes.

In terms of physical properties, 3-(2-Cyano-3-fluorophenyl)-1-propene exhibits a melting point of approximately -40°C and a boiling point around 75°C at standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for solution-phase reactions. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system, which can be exploited in photoredox catalysis and light-induced reactions.

The application of this compound extends beyond traditional organic synthesis. Recent research has demonstrated its potential as a building block in the construction of bioactive molecules with anti-inflammatory and anticancer properties. For example, studies have shown that derivatives of CAS No. 951893-76-8 can inhibit key enzymes involved in inflammatory pathways, suggesting their therapeutic potential.

In conclusion, 3-(2-Cyano-3-fluorophenyl)-1-propene (CAS No. 951893-76-8) is a versatile compound with promising applications in organic synthesis, materials science, and drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists and researchers across various disciplines.